N'-[4-(diethylamino)benzylidene]-1H-indole-7-carbohydrazide

• IUPAC Name: N-[(Z)-[4-(diethylamino)phenyl]methylideneamino]-1H-indole-7-carboxamide
• InChI: InChI=1S/C20H22N4O/c1-3-24(4-2)17-10-8-15(9-11-17)14-22-23-20(25)18-7-5-6-16-12-13-21-19(16)18/h5-14,21H,3-4H2,1-2H3,(H,23,25)/b22-14-
• InChI Key: LJOFDFVUSGJCMX-HMAPJEAMSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)C2=CC=CC3=C2NC=C3
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N\NC(=O)C2=CC=CC3=C2NC=C3
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol
• Solubility: 2.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of amines with carbonyl compounds to form Schiff bases. For example, the compound (E)-N-(4-(diethylamino)benzylidene)naphthalen-1-amine was synthesized by refluxing a mixture of 4-(diethylamino)benzaldehyde and α-naphthylamine in ethyl alcohol.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as single crystal X-ray diffraction. For instance, the compound (E)-N-(4-(diethylamino)benzylidene)naphthalen-1-amine was found to crystallize in the monoclinic space group P21/c.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential applications in fields such as optoelectronics, high-resolution fluorescence microscopy, three-dimensional optical data storage, optical power limiting, upconversion lasing, photodynamic therapy, and new nanobiophotonics could be explored.